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Cat. No.: B12040267

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
(R)-Tapi-2, also commonly referred to as TAPI-2, is a potent, broad-spectrum inhibitor of matrix

metalloproteinases (MMPs) and a disintegrin and metalloproteinases (ADAMs), with notable

activity against tumour necrosis factor-α-converting enzyme (TACE or ADAM17). Its ability to

modulate the activity of these key enzymes makes it a valuable tool in studying a variety of

biological processes, including inflammation, cancer progression, and signal transduction.

These application notes provide detailed information on the solubility of (R)-Tapi-2 in dimethyl

sulfoxide (DMSO), its stability, and protocols for its use in common experimental settings.

Physicochemical Properties and Solubility
(R)-Tapi-2 is a hydroxamate-based inhibitor. While quantitative solubility data in DMSO can

vary slightly between suppliers, it is generally considered to have good solubility in this solvent.
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Parameter Value Source

Synonyms

TAPI-2, N-(R)-[2-

(Hydroxyaminocarbonyl)methyl

]-4-methylpentanoyl-L-t-butyl-

alanyl-L-alanine, 2-aminoethyl

Amide, TNF-α Protease

Inhibitor-2

Molecular Weight 415.53 g/mol

Appearance White solid

Solubility in DMSO
Stock solutions of at least 10

mM can be prepared.
[1]

Solubility in Water Soluble up to 50 mM. [2]

Recommended Solvent
DMSO for primary stock

solutions.

Stock Solution Preparation and Storage
Proper preparation and storage of (R)-Tapi-2 stock solutions are critical to ensure its stability

and efficacy in experiments. Solutions of TAPI-2 are noted to be unstable and should be freshly

prepared for optimal performance.

Protocol for Stock Solution Preparation (10 mM in DMSO):

Pre-weighing: Allow the vial of solid (R)-Tapi-2 to equilibrate to room temperature before

opening to prevent condensation, as the compound can be hygroscopic.

Calculation: To prepare a 10 mM stock solution, weigh out 4.16 mg of (R)-Tapi-2 (MW:

415.53 g/mol ) and dissolve it in 1 mL of anhydrous DMSO.

Dissolution: Add the appropriate volume of high-purity, anhydrous DMSO to the solid. Vortex

briefly until the solid is completely dissolved. Gentle warming (to no more than 37°C) can be

used if necessary, but avoid excessive heat.
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Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in tightly

sealed vials to minimize freeze-thaw cycles and exposure to moisture.

Storage Recommendations:

Condition Duration Notes

Solid At least 2 years at -20°C.
Protect from light and

moisture.

DMSO Stock Solution (-20°C) Up to 1 month.
Store in a desiccated

environment.

DMSO Stock Solution (-80°C) Up to 6 months.
Tightly seal vials to prevent

moisture absorption by DMSO.

Mechanism of Action and Signaling Pathway
(R)-Tapi-2 exerts its effects by inhibiting the proteolytic activity of MMPs and ADAMs. A key

target is TACE (ADAM17), which is responsible for the shedding of the extracellular domains of

various cell surface proteins, including the Notch receptor. By inhibiting TACE, (R)-Tapi-2 can

block the cleavage and subsequent activation of the Notch signaling pathway. This leads to a

reduction in the levels of the Notch intracellular domain (NICD) and its downstream target

genes, such as HES-1.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/product/b12040267/docs?utm_src=pdf-body#application-notes-and-protocols-for-r-tapi-2-in-dmso
https://www.benchchem.com/product/b12040267/docs?utm_src=pdf-body#application-notes-and-protocols-for-r-tapi-2-in-dmso
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12040267?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Cell Membrane

Cytoplasm

Nucleus

Notch Receptor

TACE (ADAM17)

S2 cleavage by

NICD
(Notch Intracellular Domain)

releases

Ligand (e.g., Delta/Jagged)

binds

(R)-Tapi-2

inhibits

CSL

translocates to nucleus and binds

HES-1 Gene Transcription

activates

Click to download full resolution via product page

Figure 1. (R)-Tapi-2 Inhibition of the Canonical Notch Signaling Pathway.
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The following protocols are provided as a guideline and may require optimization for specific

cell types and experimental conditions. A typical effective dose range for TAPI-2 is between 5-

40 μM.

Cell Viability (MTT) Assay
This protocol details the use of (R)-Tapi-2 in a cell viability assay to assess its effects on

cancer stem cells in combination with a chemotherapeutic agent.

Workflow:

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b12040267/docs?utm_src=pdf-body#application-notes-and-protocols-for-r-tapi-2-in-dmso
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12040267?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Treatment

Assay

Prepare (R)-Tapi-2 stock
solution in DMSO

Pre-treat cells with 20 µM
(R)-Tapi-2 for 48 hours

Culture cells to desired
confluency

Seed 3,000 cells/well
in 96-well plates

Add chemotherapeutic agent
(e.g., 5-FU) +/- (R)-Tapi-2

Incubate for 72 hours

Add MTT substrate
(0.25% in PBS)

Incubate for 1 hour at 37°C

Solubilize formazan crystals

Read absorbance at
appropriate wavelength

Click to download full resolution via product page

Figure 2. Workflow for a Cell Viability Assay using (R)-Tapi-2.
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Materials:

(R)-Tapi-2 stock solution (10 mM in DMSO)

Cell culture medium appropriate for the cell line

96-well cell culture plates

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (e.g., 5 mg/mL in

PBS)

Solubilization buffer (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl)

Microplate reader

Procedure:

Cell Culture: Culture cells in appropriate medium.

Pre-treatment: Treat cells with or without 20 µM (R)-Tapi-2 for 48 hours. To prepare the

working solution, dilute the 10 mM DMSO stock into the cell culture medium. Ensure the final

DMSO concentration is consistent across all wells (typically ≤ 0.5%) to avoid solvent-induced

toxicity.

Seeding: After pre-treatment, harvest the cells and seed them at a density of 3,000 cells per

well in 96-well plates.

Co-treatment: Add the second compound of interest (e.g., 5-fluorouracil) at various

concentrations, with or without 20 µM (R)-Tapi-2.

Incubation: Incubate the plates for 72 hours at 37°C in a humidified incubator with 5% CO₂.

MTT Addition: Add 20 µL of MTT solution to each well and incubate for 1-4 hours at 37°C,

allowing viable cells to form formazan crystals.

Solubilization: Carefully remove the medium and add 100-200 µL of solubilization buffer to

each well to dissolve the formazan crystals.
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Measurement: Read the absorbance on a microplate reader at the appropriate wavelength

(e.g., 570 nm).

Troubleshooting and Considerations
Precipitation in Media: If precipitation is observed upon dilution of the DMSO stock into

aqueous culture media, consider lowering the final concentration, vortexing during dilution, or

using a carrier protein like BSA.

DMSO Toxicity: Always include a vehicle control (medium with the same final concentration

of DMSO as the treatment wells) to account for any effects of the solvent on cell viability or

function.

Compound Stability: Due to the potential instability of TAPI-2 in solution, it is recommended

to prepare fresh dilutions from the frozen stock for each experiment.

Conclusion
(R)-Tapi-2 is a versatile inhibitor for studying the roles of MMPs and ADAMs in various

biological contexts. By understanding its solubility characteristics, adhering to proper storage

and handling procedures, and utilizing optimized experimental protocols, researchers can

effectively leverage this compound to investigate complex signaling pathways and cellular

processes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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r-tapi-2-in-dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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